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Introduction
AZD9684 is a potent and selective inhibitor of Carboxypeptidase U (CPU), also known as

activated Thrombin-Activatable Fibrinolysis Inhibitor (TAFIa). As a key regulator of fibrinolysis,

the process of breaking down blood clots, TAFIa represents a compelling target for therapeutic

intervention in thrombotic diseases. This technical guide provides an in-depth overview of the

effects of AZD9684 on the endogenous fibrinolysis pathways, summarizing key quantitative

data from preclinical studies and outlining the experimental protocols used to assess its activity.

While development of AZD9684 was discontinued, it remains a valuable tool for research into

the modulation of fibrinolysis.[1]

Core Mechanism of Action: Inhibition of TAFIa
The primary mechanism of action of AZD9684 is the enhancement of endogenous fibrinolysis

through the inhibition of TAFIa.[2] TAFIa attenuates fibrinolysis by removing C-terminal lysine

residues from partially degraded fibrin. These lysine residues are crucial for the binding of

plasminogen and tissue plasminogen activator (tPA), thereby promoting the generation of

plasmin, the principle enzyme responsible for fibrin degradation. By inhibiting TAFIa, AZD9684

preserves these lysine binding sites, leading to enhanced plasmin generation and more

efficient clot lysis.
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Signaling Pathway of Endogenous Fibrinolysis and
AZD9684 Intervention
The following diagram illustrates the central role of TAFIa in the regulation of fibrinolysis and

the point of intervention for AZD9684.
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Start: Platelet-Poor Plasma

Add Thrombin, tPA,
& AZD9684 (or vehicle)

Incubate at 37°C in
Microplate Reader

Measure Optical Density (405 nm)
at regular intervals

Generate Turbidity vs. Time Curve

Calculate Clot Lysis Time

End: Quantitative assessment of
fibrinolysis rate

 

Start: Citrated Whole Blood

Add AZD9684 (or vehicle)
& Recalcify

Run ROTEM Analysis
(e.g., EXTEM + tPA)

Generate Thromboelastogram

Analyze Fibrinolysis Parameters
(LOT, ML)

End: Global assessment of
clot lysis in whole blood
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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